Cas no 138905-61-0 (3H-Pyrrol-3-one, 1,2-dihydro-1,2-dimethyl-2-phenyl-)

• Product name: 3H-Pyrrol-3-one, 1,2-dihydro-1,2-dimethyl-2-phenyl-
• CAS No: 138905-61-0
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1256630

3H-Pyrrol-3-one, 1,2-dihydro-1,2-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrol-3-one, 1,2-dihydro-1,2-dimethyl-2-phenyl-

• Inchi： 1S/C12H13NO/c1-12(10-6-4-3-5-7-10)11(14)8-9-13(12)2/h3-9H,1-2H3
• InChI Key： FQBJAENUCNVMAA-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(=O)C1(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 187.09979

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 299.8±40.0 °C(Predicted)
• PSA: 20.31
• pka: 1.28±0.40(Predicted)